Cas no 30533-08-5 (N-Methyl-N-nitroso-2-propanamine)

• Product Name: N-Methyl-N-nitroso-2-propanamine
• CAS No: 30533-08-5
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD32691445
• CID: 308372
• PubChem ID: 92271
• Update Time: 2025-05-27

N-Methyl-N-nitroso-2-propanamine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,N-methyl-N-nitroso-
• N-methyl-N-nitroso-2-Propanamine
• Ethylamine, N,1-dimethyl-N-nitroso-
• Isopropylmethylnitrosamine
• Methylisopropylnitrosamine
• N,1-Dimethyl-N-nitrosoethanamine
• N-Methyl-N-nitrosoisopropylamine
• EN300-1296531
• 2-Propanamine, N-methyl-N-nitroso-
• SCHEMBL11694531
• MFCD32691445
• N-Nitroso-N-isopropyl-N-methylamine
• 1-Isopropyl-1-methyl-2-oxohydrazine #
• SY264258
• N-nitrosomethylisopropylamine
• E86543
• DTXSID60952834
• N-methyl-N-propan-2-ylnitrous amide
• 30533-08-5
• METHYL(NITROSO)(PROPAN-2-YL)AMINE
• nitroso-methyl isopropylamine
• KQDYNYCCEGQPTN-UHFFFAOYSA-N
• N-Methyl-N-nitroso-2-propanamine

• MDL： MFCD32691445
• Inchi： 1S/C4H10N2O/c1-4(2)6(3)5-7/h4H,1-3H3
• InChI Key： KQDYNYCCEGQPTN-UHFFFAOYSA-N
• SMILES： O=NN(C)C(C)C

Computed Properties

• Exact Mass: 102.0794
• Monoisotopic Mass: 102.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 164.7°Cat760mmHg
• Flash Point: 53.4°C
• Refractive Index: 1.443
• PSA: 32.67
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-Methyl-N-nitroso-2-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on N-Methyl-N-nitroso-2-propanamine

Compound CAS No 30533-08-5: 2-Propanamine, N-Methyl-N-Nitroso

The compound with CAS No 30533-08-5, commonly referred to as 2-Propanamine, N-Methyl-N-Nitroso, is a significant chemical entity in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a propanamine backbone with a nitroso group attached to the nitrogen atom. The presence of the nitroso group introduces interesting chemical properties, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of 2-Propanamine, N-Methyl-N-Nitroso in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The compound has shown promise as a precursor for bioactive molecules due to its ability to undergo a variety of transformations, including amidation, alkylation, and oxidation reactions.

The synthesis of 2-Propanamine, N-Methyl-N-Nitroso involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. One common approach involves the reaction of isopropylamine with an appropriate nitrosating agent under controlled conditions. This step is critical as it determines the stereochemistry and regioselectivity of the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

From an applications standpoint, 2-Propanamine, N-Methyl-N-Nitroso has found utility in both academic and industrial settings. In academia, it serves as a key building block for synthesizing complex molecules with potential pharmacological activity. In industry, it is utilized in the production of agrochemicals and specialty chemicals due to its versatile reactivity.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Scientists are increasingly focusing on developing environmentally friendly methods to produce 2-Propanamine, N-Methyl-N-Nitroso, reducing waste and energy consumption during its manufacture.

In conclusion, CAS No 30533-08-5, or 2-Propanamine, N-Methyl-N-Nitroso, stands out as an important chemical entity with diverse applications across various fields. Its unique structure and reactivity continue to make it a subject of interest for researchers aiming to develop innovative solutions in drug discovery and material science.